N,N-bis-(2-hydroxyethyl)-2-fluoro-4-hydroxyaniline

• Molecular Formula: C10H14FNO3
• Molecular Weight: 215.22 g/mol
• IUPAC Name: 4-[bis(2-hydroxyethyl)amino]-3-fluorophenol
• InChI: InChI=1S/C10H14FNO3/c11-9-7-8(15)1-2-10(9)12(3-5-13)4-6-14/h1-2,7,13-15H,3-6H2
• InChI Key: PJNLNDDJGBGQAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)N(CCO)CCO

Description

N,N-bis-(2-hydroxyethyl)-2-fluoro-4-hydroxyaniline is a useful research compound. Its molecular formula is C10H14FNO3 and its molecular weight is 215.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-bis-(2-hydroxyethyl)-2-fluoro-4-hydroxyaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-bis-(2-hydroxyethyl)-2-fluoro-4-hydroxyaniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-hydroxyaniline hydrochloride (3 g) in MeOH (50 mL) was treated with aqueous NaOH (0.74 g in 10 mL deionized water) and the resulting clear solution was concentrated to dryness to provide a residue of crude aniline free base. A 0° C. solution of the crude aniline residue in 1:1 AcOH/deionized water (32 mL) in a pressure tube was treated with liquid ethylene oxide condensed at −78° C. (7.8 g), the tube was sealed, and the reaction mixture allowed to warm up to RT. The reaction mixture was stirred at RT 48 h then cooled, evaporated to dryness and purified by silica gel chromatography (0-7% MeOH/DCM) to provide N,N-bis-(2-hydroxyethyl)-2-fluoro-4-hydroxyaniline (2 g) as a grey powder.